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Compound of Interest

3-(Bromomethyl)-4-methylfuran-
2,5-dione

Cat. No.: B1278874

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Bromomethyl)-3-methylmaleic
anhydride, a reactive chemical intermediate with significant potential in organic synthesis and
drug delivery applications. This document outlines its chemical and physical properties,
synthesis, and key applications, with a focus on its role in the development of advanced
therapeutic systems.

Chemical and Physical Properties

Precise experimental data for 2-(Bromomethyl)-3-methylmaleic anhydride is not widely
available in public literature. However, based on the properties of structurally similar
compounds, such as other substituted maleic anhydrides, the following characteristics can be
anticipated. It is imperative for researchers to determine the specific properties of their
synthesized or acquired material experimentally.

Table 1: Physicochemical Properties of 2-(Bromomethyl)-3-methylmaleic Anhydride and
Related Compounds
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2-(Bromomethyl)-3- . . .
2,3-Dimethylmaleic Bromomaleic

Property methylmaleic . .
Anhydride Anhydride Anhydride
CAS Number 98453-81-7 766-39-2 5926-51-2
Molecular Formula CeHsBrOs CeHeOs3 C4HBrOs
Molecular Weight 205.01 g/mol 126.11 g/mol 176.95 g/mol
Appearance Likely a solid Colorless solid -
Melting Point Not reported 93-96 °C Not reported
Boiling Point Not reported 223 °C Not reported

Expected to be ) )
. _ _ Soluble in organic '
Solubility soluble in organic vent Soluble in CDCls
solvents
solvents

Note: The data for 2-(Bromomethyl)-3-methylmaleic anhydride is predicted based on chemical
structure and data from related compounds.

Synthesis

While a specific, detailed protocol for the synthesis of 2-(Bromomethyl)-3-methylmaleic
anhydride is not readily available in the reviewed literature, a common approach involves the
bromination of a corresponding methyl-substituted maleic anhydride precursor. The synthesis
of related brominated maleic anhydrides often utilizes N-bromosuccinimide (NBS) as a
brominating agent.

A plausible synthetic route could be adapted from the synthesis of similar compounds, such as
the bromination of citraconic anhydride (methylmaleic anhydride).

Conceptual Synthesis Workflow:
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Figure 1: Conceptual workflow for the synthesis of 2-(Bromomethyl)-3-methylmaleic anhydride.

Key Applications in Research and Drug
Development

2-(Bromomethyl)-3-methylmaleic anhydride is a valuable building block in organic synthesis,
primarily due to the reactivity of the anhydride and the bromomethyl group. Its applications are
particularly notable in the fields of medicinal chemistry and materials science.

Intermediate in Natural Product Synthesis

This anhydride serves as a key intermediate in the synthesis of complex natural products.
Notably, it has been utilized in the construction of a segment of the antifungal antibiotic
tautomycin.[1] The synthesis involves a chemoselective condensation of diethyl malonate with
2-(Bromomethyl)-3-methylmaleic anhydride.[1]

Development of pH-Responsive Drug Delivery Systems

A significant application of maleic anhydride derivatives, including those structurally related to
2-(Bromomethyl)-3-methylmaleic anhydride, is in the creation of pH-responsive materials for
drug delivery.[1][2][3][4] The anhydride moiety can react with amine groups on polymers or
drug molecules to form an amide linkage that is stable at physiological pH but cleaves in the
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acidic environment of tumor tissues or endosomes.[2] This targeted release mechanism can
enhance the therapeutic efficacy of conjugated drugs while minimizing systemic toxicity.[2]

Polymers functionalized with 2-propionic-3-methylmaleic anhydride have been successfully
used to create macromolecular carriers for immunodrugs.[1] These systems have
demonstrated efficient cellular uptake and pH-triggered release of their cargo.[1]

Logical Workflow for pH-Responsive Drug Delivery:
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Figure 2: Logical workflow of a pH-responsive drug delivery system utilizing a maleic anhydride
derivative.

Experimental Protocols

Detailed experimental protocols for the use of 2-(Bromomethyl)-3-methylmaleic anhydride are
scarce in the literature. However, protocols for related compounds can be adapted by skilled
researchers.

General Protocol for Amine Conjugation

The reaction of maleic anhydrides with amines is a well-established transformation. A general
procedure would involve:

e Dissolving the 2-(Bromomethyl)-3-methylmaleic anhydride derivative in a suitable aprotic
solvent (e.g., THF, DMF).
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e Adding the amine-containing molecule (drug, polymer, etc.) to the solution. The reaction is
often carried out at room temperature.

e The reaction progress can be monitored by techniques such as TLC or LC-MS.

e Upon completion, the product can be isolated by precipitation, extraction, or chromatography.

Biological Activity

There is currently no direct evidence in the reviewed literature detailing the specific biological
activities or signaling pathway interactions of 2-(Bromomethyl)-3-methylmaleic anhydride itself.
Its primary role in a biological context is as a linker or building block in larger molecules
designed for therapeutic purposes. The biological effect of the final conjugate is determined by
the attached drug molecule.

However, it is important to consider the potential for the anhydride and its hydrolysis products
to exhibit some level of biological activity or cytotoxicity. Studies on other maleic anhydride
copolymers have shown varying degrees of cytotoxicity depending on the cell line and the
specific copolymer. Therefore, any new conjugate synthesized using 2-(Bromomethyl)-3-
methylmaleic anhydride should be thoroughly evaluated for its biocompatibility and cytotoxicity.

Conclusion

2-(Bromomethyl)-3-methylmaleic anhydride is a versatile chemical intermediate with promising
applications in the synthesis of complex molecules and the development of advanced, pH-
responsive drug delivery systems. While specific physicochemical and biological data for this
compound are not extensively documented, its structural similarity to other reactive maleic
anhydride derivatives provides a strong basis for its utility in these areas. Further research into
the precise characterization and application of this compound is warranted to fully explore its
potential in drug development and materials science. Researchers are encouraged to perform
detailed characterization of this compound to contribute to the public body of knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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